3-(Benzo[d][1,3]dioxol-5-yl)-1-(furan-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-1-(furan-3-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C19H18N2O4S/c22-19(20-15-3-4-17-18(10-15)25-13-24-17)21(11-14-6-8-23-12-14)7-5-16-2-1-9-26-16/h1-4,6,8-10,12H,5,7,11,13H2,(H,20,22)
• InChI Key: PWJMMTTZILFLEW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)N(CCC3=CC=CS3)CC4=COC=C4
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

3-(Benzo[d][1,3]dioxol-5-yl)-1-(furan-3-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea, also known as BFTU, is a small molecule that has gained significant attention in the scientific community due to its potential applications in drug development. BFTU is a urea derivative that has been shown to possess a range of biological activities, including antitumor, antiviral, and antifungal properties. In

Scientific Research Applications

Synthesis and Biochemical Evaluation

A study by Vidaluc et al. (1995) involved the synthesis of a series of compounds to assess their antiacetylcholinesterase activity, aiming to optimize the spacer length linking pharmacophoric moieties for enhanced inhibitory activities. This research indicates the potential application of such compounds, including urea derivatives, in designing inhibitors targeting the acetylcholinesterase enzyme, which is crucial in treating conditions like Alzheimer's disease (Vidaluc, Calmel, Bigg, Carilla, & Briley, 1995).

Chemical Synthesis and Derivatives Formation

Abdelrazek et al. (2010) explored the dimerization reactions of certain furan- and thiophene-ethylidene)malononitriles, leading to the synthesis of novel pyridine and naphthyridine derivatives. Such reactions are foundational in the development of new chemical entities with potential applications in medicinal chemistry and materials science (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).

Novel Synthesis Methods

Thalluri et al. (2014) demonstrated a method for the synthesis of ureas through the Lossen rearrangement, providing a racemization-free approach to generating these compounds from carboxylic acids. This method highlights the versatility of ureas in synthetic chemistry, enabling their use in diverse chemical reactions and potential pharmaceutical applications (Thalluri, Manne, Dev, & Mandal, 2014).

Molecular Characterization and Applications

Lestard et al. (2015) conducted a comprehensive study on the structural, vibrational, and electronic characterization of 1-benzyl-3-furoyl-1-phenylthiourea, a thiourea derivative. This research offers insights into the physical and chemical properties of thiourea derivatives, which could be critical for their application in designing materials with specific optical, electronic, or chemical characteristics (Lestard, Gil, Estévez-Hernández, Erben, & Duque, 2015).